Cas no 2034619-83-3 (4-(pyrrolidine-1-sulfonyl)-N-[2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl]benzamide)

• Product Name: 4-(pyrrolidine-1-sulfonyl)-N-[2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl]benzamide
• CAS No: 2034619-83-3
• MF: C₁₈H₁₆F₃N₅O₃S
• MW: 439.4116
• CID: 5354850
• Update Time: 2025-08-05

4-(pyrrolidine-1-sulfonyl)-N-[2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-pyrrolidin-1-ylsulfonyl-N-[2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl]benzamide
• 4-(pyrrolidin-1-ylsulfonyl)-N-(2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl)benzamide
• 4-(pyrrolidine-1-sulfonyl)-N-[2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl]benzamide

• Inchi： 1S/C18H16F3N5O3S/c19-18(20,21)15-9-16-22-10-13(11-26(16)24-15)23-17(27)12-3-5-14(6-4-12)30(28,29)25-7-1-2-8-25/h3-6,9-11H,1-2,7-8H2,(H,23,27)
• InChI Key： RECVJLKWGHHPHU-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(C(N([H])C2C([H])=NC3=C([H])C(C(F)(F)F)=NN3C=2[H])=O)=C([H])C=1[H])(N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 730
• XLogP3: 1.7
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(pyrrolidine-1-sulfonyl)-N-[2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl]benzamide

Comprehensive Analysis of 4-(pyrrolidine-1-sulfonyl)-N-[2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl]benzamide (CAS No. 2034619-83-3)

The compound 4-(pyrrolidine-1-sulfonyl)-N-[2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl]benzamide (CAS No. 2034619-83-3) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This benzamide derivative, characterized by a pyrazolo[1,5-a]pyrimidine core and a pyrrolidine sulfonyl moiety, is being investigated for its role in modulating specific biological pathways. Researchers are particularly interested in its trifluoromethyl group, which often enhances metabolic stability and bioavailability in drug candidates.

In recent years, the demand for small molecule inhibitors targeting kinases and other enzymes has surged, driven by the need for precision medicine. The structural complexity of 4-(pyrrolidine-1-sulfonyl)-N-[2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl]benzamide positions it as a promising candidate for such applications. Its sulfonamide linkage and heterocyclic framework are key features that contribute to its binding affinity and selectivity, making it a subject of intense study in oncology and inflammatory disease research.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for 4-(pyrrolidine-1-sulfonyl)-N-[2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl]benzamide?" The synthesis typically involves multi-step organic reactions, including amide coupling, sulfonylation, and cyclization strategies. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and purity, reflecting the growing trend toward sustainable and efficient chemical processes.

The compound's physicochemical properties, such as solubility, logP, and stability under physiological conditions, are critical for its development as a drug candidate. Recent studies highlight its potential in drug discovery pipelines, particularly in addressing unmet medical needs. For instance, its pyrazolo[1,5-a]pyrimidine scaffold is analogous to scaffolds found in FDA-approved drugs, underscoring its relevance in modern pharmacology.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of 4-(pyrrolidine-1-sulfonyl)-N-[2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl]benzamide. Researchers are investigating how modifications to its pyrrolidine or benzamide components affect its biological activity. Computational tools like molecular docking and QSAR modeling are frequently employed to predict its interactions with target proteins, aligning with the industry's shift toward AI-driven drug design.

From a commercial perspective, the compound's CAS No. 2034619-83-3 is often associated with inquiries about supplier availability, pricing, and custom synthesis services. Companies specializing in highly fluorinated compounds and sulfonamide derivatives are actively listing this molecule in their catalogs, catering to the expanding market for research chemicals.

In summary, 4-(pyrrolidine-1-sulfonyl)-N-[2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl]benzamide represents a compelling case study in the intersection of medicinal chemistry and drug development. Its structural ingenuity, combined with the rising interest in targeted therapies, ensures its continued relevance in both academic and industrial research. As the scientific community delves deeper into its mechanisms and applications, this compound is poised to play a pivotal role in advancing precision medicine.